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Compound of Interest

Compound Name: Z-D-2-Nal-OH

Cat. No.: B554553 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Z-D-2-Nal-OH. The following procedures are designed to ensure the safety of laboratory

personnel and to maintain compliance with standard laboratory safety protocols.

Personal Protective Equipment (PPE)
The primary defense against accidental exposure is the consistent and correct use of Personal

Protective Equipment. Based on available safety information, the following PPE is mandatory

when handling Z-D-2-Nal-OH.[1]

PPE Category Item Specification

Respiratory Protection Dust Mask Type N95 (US) or equivalent

Eye Protection Safety Glasses With side-shields or Goggles

Hand Protection Gloves
Chemical-resistant (e.g.,

Nitrile)

Body Protection Laboratory Coat Standard

Health and Safety Information
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While a comprehensive toxicological profile for Z-D-2-Nal-OH is not readily available, it is

classified as a combustible solid.[1] General handling procedures for fine chemical powders

should be strictly followed to minimize risk.

Hazard Classification Description

Physical Hazard Combustible Solid

Health Hazard

Potential for skin, eye, and respiratory tract

irritation upon direct contact or inhalation of

dust.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the integrity of Z-
D-2-Nal-OH and ensuring a safe laboratory environment.

Handling Protocol
Ventilation: Always handle Z-D-2-Nal-OH in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of dust particles.

Dispensing: When weighing or transferring the powder, use techniques that minimize dust

generation.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing by consistently wearing

the prescribed PPE.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Storage Protocol
Condition Requirement

Container Keep in a tightly sealed, original container.

Environment Store in a cool, dry, and well-ventilated area.

Incompatibilities Keep away from strong oxidizing agents.
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Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Incident Procedure

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes. 2. Remove contaminated clothing. 3.

Seek medical attention if irritation persists.

Eye Contact

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open. 2. Seek immediate medical

attention.

Inhalation

1. Move the individual to fresh air. 2. If breathing

is difficult, provide oxygen. 3. Seek medical

attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection. 3. Carefully sweep up the spilled

solid, avoiding dust generation. 4. Place the

material into a sealed container for disposal. 5.

Clean the spill area with a wet cloth or paper

towels, and place these in the sealed waste

container.

Disposal Plan
The disposal of Z-D-2-Nal-OH and any contaminated materials must be conducted in

accordance with all applicable federal, state, and local regulations.

Waste Collection: Collect all waste material (including spilled substance, contaminated PPE,

and cleaning materials) in a clearly labeled, sealed container.
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Waste Segregation: Do not mix Z-D-2-Nal-OH waste with other chemical waste streams

unless explicitly approved by your institution's environmental health and safety (EHS) office.

Contact EHS: Consult with your institution's EHS department for specific guidance on the

disposal of this chemical waste. Professional waste disposal services are typically required.

Workflow for Handling and Disposal of Z-D-2-Nal-OH

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b554553?utm_src=pdf-body
https://www.benchchem.com/product/b554553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal Emergency Protocol

Review Safety Data Sheet (if available)
and this guide

Don appropriate PPE:
- N95 Dust Mask

- Eyeshields
- Gloves

- Lab Coat
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Z-D-2-Nal-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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